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Compound of Interest

Compound Name: (S,S)-Valifenalate

Cat. No.: B8093403

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety and logistical information for the handling of (S,S)-
Valifenalate, a fungicide used in a variety of research applications. Adherence to these
guidelines is essential for ensuring personnel safety and maintaining a secure laboratory
environment. This guide offers procedural, step-by-step instructions to address key operational
questions, from personal protective equipment (PPE) to disposal protocols.

Essential Safety and Handling

Proper handling of (S,S)-Valifenalate is paramount to prevent exposure and ensure the

integrity of your experiments. The following table summarizes the recommended personal
protective equipment.
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Protection Type

Specific Recommendations

Rationale

Eye Protection

Safety goggles with side-
shields[1][2][3]

Protects against splashes and

airborne particles.

Hand Protection

Protective, chemical-resistant
gloves (e.g., nitrile, neoprene)

[1](21[3]

Prevents skin contact and
absorption. Specific
breakthrough time data for
(8,9)-Valifenalate is not
available; therefore, select
gloves with broad chemical
resistance and inspect them

before each use.

Body Protection

Long-sleeve shirt and long
pants or a lab coat.[4]
Impervious clothing for larger

quantities or risk of splashing.

[1](21[3]

Minimizes skin exposure.

Footwear

Closed-toe shoes and socks[4]

Protects feet from spills.

Respiratory Protection

A suitable respirator should be
used when handling the
powder form to avoid dust and
aerosol formation, especially in
areas without adequate
exhaust ventilation.[1][2][3]

Prevents inhalation of the

substance.

Operational Plan: From Receipt to Disposal

A systematic approach to managing (S,S)-Valifenalate in the laboratory is critical. The

following workflow outlines the key steps.
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Workflow for Handling (S,S)-Valifenalate
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Caption: This diagram illustrates the key stages for the safe handling of (S,S)-Valifenalate,
from initial receipt to final disposal.

Step-by-Step Guidance

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.
e Log the material in your chemical inventory.

o Store (S,S)-Valifenalate in a tightly sealed container in a cool, well-ventilated area, away
from direct sunlight and sources of ignition.[1][5] The recommended storage temperature for
the powder is -20°C.[1]

2. Preparation and Handling:

e Always handle (S,S)-Valifenalate in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust or aerosols.[1][5]

e Don the appropriate PPE as detailed in the table above.

e Avoid contact with eyes and skin.[1][5]

3. Experimental Use:

¢ Follow your institution's standard operating procedures for handling chemical reagents.
o Ensure that a safety shower and eyewash station are readily accessible.[1][2][3]

4. Decontamination and Disposal:

o Clean all contaminated surfaces and equipment thoroughly after use.

e Dispose of (S,S)-Valifenalate and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[1] Do not dispose of it down the drain
or in the regular trash.
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» For spills, absorb the material with an inert absorbent and place it in a sealed container for

disposal.[1]

First Aid Procedures

In the event of exposure, immediate action is crucial.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and wash the
affected area with soap and water. Seek

medical attention if irritation persists.[1]

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Seek medical attention.
[1](2]
) Do NOT induce vomiting. Wash out mouth with
Ingestion

water and seek immediate medical attention.[1]

Quantitative Data Summary

The following tables provide a summary of the available quantitative data for (S,S)-

Valifenalate.

Physical and Chemical Properties
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Property Value Reference
Molecular Formula C19H27CIN20s [11[31[6]
Molecular Weight 398.88 g/mol [1][3][6]
CAS Number 283159-94-4 [1]
Appearance Powder [1]

Storage Temperature -20°C [1]

Toxicological Data

Test Result Species Reference
Acute Oral LD50 > 5000 mg/kg Rat [1]
Acute Dermal LD50 > 2000 mg/kg Rat [1]
Acute Inhalation LC50 > 3.118 mg/L Rat [1]

Occupational Exposure Limits

Limit Value Reference
OSHA PEL Not established [1][5]
ACGIH TLV Not established [1][5]

Disclaimer: The information provided in this document is intended for use by qualified
professionals and is based on currently available data. It is the user's responsibility to conduct
a thorough risk assessment and to implement appropriate safety measures for their specific
laboratory conditions. Always consult the Safety Data Sheet (SDS) provided by the
manufacturer for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-s-s-valifenalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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